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Disclaimer: The specific term "mCP-BP-SFAC" could not be definitively identified in publicly

available scientific and technical literature. Therefore, this guide provides a comprehensive

overview of the computational validation of blood pump properties, a field rich with established

methodologies and ongoing research. This guide is intended for researchers, scientists, and

drug development professionals working on cardiovascular devices.

The development and regulatory approval of blood pumps, such as Ventricular Assist Devices

(VADs), heavily rely on the computational validation of their performance and biocompatibility.

[1][2] Computational Fluid Dynamics (CFD) has emerged as a critical tool for simulating blood

flow within these devices, allowing for the analysis of hydraulic performance and the prediction

of blood damage (hemolysis and thrombosis).[3][4][5] This guide compares common

computational models and experimental validation techniques used in this field.

Computational Models and Properties
The accuracy of CFD simulations for blood pumps is highly dependent on the chosen

turbulence model and the models used to predict blood damage. The following tables provide a

comparison of commonly used models.

Comparison of Turbulence Models for Blood Pump CFD
The choice of turbulence model is critical for accurately predicting flow fields, shear stresses,

and overall pump performance.
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Turbulence

Model
Description Advantages Disadvantages

Typical

Application in

Blood Pump

CFD

k-ω Shear Stress

Transport (SST)

A two-equation

model that

combines the

accuracy of the

k-ω model in the

near-wall region

with the

robustness of the

k-ε model in the

free-stream.

Good balance of

accuracy and

computational

cost. Performs

well in predicting

flow separation.

Can be sensitive

to initial

conditions and

mesh quality.

Widely used for

predicting overall

pump

performance,

velocity fields,

and wall shear

stress.

k-ε Models

(Standard, RNG,

Realizable)

Two-equation

models that

solve for

turbulent kinetic

energy (k) and its

dissipation rate

(ε).

Computationally

less expensive

than more

advanced

models. The

RNG and

Realizable

variants offer

improvements

over the

standard model

for complex

flows.

Less accurate in

near-wall regions

and for flows with

strong pressure

gradients or

separation.

Often used for

initial design

iterations and for

predicting

general flow

patterns.
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Large Eddy

Simulation (LES)

A more

advanced

technique that

resolves the

large-scale

turbulent eddies

and models the

smaller, more

universal eddies.

Provides a more

accurate and

detailed

representation of

the turbulent flow

field compared to

RANS models.

Computationally

very expensive,

requiring fine

meshes and

small time steps.

Used for high-

fidelity

simulations of

specific flow

features and for

validating simpler

models.

Reynolds Stress

Model (RSM)

Solves transport

equations for

each of the

Reynolds

stresses,

accounting for

anisotropic

turbulence.

Can provide

more accurate

predictions for

complex 3D

flows with high

swirl and

rotation.

Computationally

intensive and

can be

numerically

unstable.

Used in cases

where

anisotropic

turbulence

effects are

significant.

Comparison of Hemolysis Prediction Models
Predicting flow-induced hemolysis is a critical aspect of blood pump design to ensure patient

safety. These models are typically integrated with CFD simulations to estimate red blood cell

damage based on the calculated shear stress and exposure time.
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Hemolysis

Model Type
Description

Common

Models
Advantages Disadvantages

Stress-Based

Models

Relate hemolysis

directly to the

magnitude of the

shear stress

experienced by

the red blood

cells.

Power-Law

Model

Simple to

implement and

computationally

efficient.

Does not

explicitly account

for the duration

of stress

exposure, which

is a critical factor

in hemolysis.

Strain-Based

Models

Assume that

hemolysis is a

result of the

cumulative strain

on the red blood

cell membrane

over time.

Eulerian

Hemolysis Model

Accounts for

both shear stress

and exposure

time, providing a

more physically

realistic

prediction of

blood damage.

Can be more

complex to

implement and

may require

more

computational

resources.

Experimental Validation Protocols
Computational models must be rigorously validated against experimental data to ensure their

credibility. The U.S. Food and Drug Administration (FDA) has sponsored benchmark studies to

provide standardized experimental datasets for this purpose.

Hydraulic Performance Testing
Objective: To validate the pump's head-flow (H-Q) characteristics predicted by the CFD model.

Methodology:

Test Loop Setup: A mock circulatory loop is assembled, typically consisting of the blood

pump, tubing, a reservoir, a flow meter, and pressure transducers at the inlet and outlet of

the pump.

Working Fluid: For hydraulic performance, a blood-analog fluid with a viscosity similar to that

of blood is often used. A common formulation is a mixture of glycerin and water.
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Procedure: The pump is operated at various rotational speeds. For each speed, the flow rate

is adjusted using a clamp or valve, and the corresponding inlet and outlet pressures are

recorded.

Data Analysis: The pressure head is calculated as the difference between the outlet and inlet

pressures. The H-Q curves are then plotted and compared with the CFD predictions.

Flow Field Validation using Particle Image Velocimetry
(PIV)
Objective: To obtain detailed velocity field measurements within the pump for direct comparison

with CFD results.

Methodology:

Transparent Pump Model: A transparent replica of the blood pump is fabricated, often from

acrylic, to allow optical access.

Working Fluid and Seeding: A blood-analog fluid with a refractive index matched to the

transparent model material is used to minimize optical distortion. The fluid is seeded with

small, neutrally buoyant fluorescent particles.

PIV Setup: A laser sheet illuminates a plane within the pump, and a high-speed camera

captures images of the seeded particles.

Image Acquisition and Processing: Pairs of images are taken with a short time delay. Cross-

correlation algorithms are used to determine the displacement of particles, from which the

velocity vectors in the illuminated plane are calculated.

Data Comparison: The experimental velocity fields are compared with the velocity fields

predicted by the CFD simulation at the same operating conditions and locations within the

pump.

In Vitro Hemolysis Testing
Objective: To quantify the amount of red blood cell damage caused by the pump and validate

the hemolysis models used in CFD.
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Methodology:

Hemolysis Test Loop: A dedicated test loop is used, which includes the blood pump, a

reservoir, and tubing, all made from biocompatible materials.

Blood Source: Fresh bovine or porcine blood is typically used for in vitro testing.

Procedure: The blood is circulated through the loop for a set period (e.g., 2-6 hours) at a

specific flow rate and pressure head. Blood samples are drawn at regular intervals.

Hemolysis Measurement: The plasma-free hemoglobin concentration in the blood samples is

measured using a spectrophotometer.

Data Analysis: The Normalized Index of Hemolysis (NIH) is calculated from the increase in

plasma-free hemoglobin over time. The experimental NIH values are then compared with the

hemolysis predictions from the CFD simulations.

Visualizations
Computational Validation Workflow for Blood Pumps
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Caption: Workflow for the computational validation of a blood pump.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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